Cas no 2229132-01-6 (3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine
• CAS No: 2229132-01-6
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• MDL: MFCD33022545
• CID: 5194236
• PubChem ID: 155906374
• Update Time: 2025-06-08

3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-(4-methyl-5-thiazolyl)-
• 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine

• MDL： MFCD33022545
• Inchi： 1S/C7H7N3OS/c1-4-7(12-3-9-4)5-2-6(8)11-10-5/h2-3H,8H2,1H3
• InChI Key： BNFOASRNXKRHFI-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2SC=NC=2C)=N1

Additional information on 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine

Professional Introduction to Compound with CAS No. 2229132-01-6 and Product Name: 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine

3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2229132-01-6, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The molecular structure of this compound incorporates both thiazole and oxazole moieties, which are well-documented for their role in various pharmacological applications.

The thiazole ring in 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine is a key pharmacophore that contributes to its potential therapeutic effects. Thiazole derivatives are widely recognized for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 4-methyl substituent on the thiazole ring further enhances the compound's bioactivity by influencing its electronic and steric properties. This modification can lead to improved binding affinity to biological targets, making it a valuable scaffold for drug development.

Additionally, the oxazole moiety in the compound's structure adds another layer of complexity and functionality. Oxazole derivatives have been extensively studied for their role in treating neurological disorders, cardiovascular diseases, and cancer. The combination of thiazole and oxazole in 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine creates a synergistic effect that may enhance its pharmacological profile. This dual functionality makes the compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with high accuracy. Molecular docking studies have shown that 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine exhibits strong binding interactions with several enzymes and receptors involved in critical biological pathways. These interactions suggest potential applications in treating conditions such as inflammation, pain, and neurodegenerative diseases.

In vitro studies have demonstrated the compound's ability to modulate key signaling pathways associated with various diseases. For instance, research indicates that 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-amine can inhibit the activity of cyclooxygenase (COX) enzymes, which are known mediators of inflammation. This property aligns with the growing interest in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Moreover, the compound's structural features make it a suitable candidate for developing novel anticancer agents. Preliminary experiments have shown that 3-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazol-5-am ine can induce apoptosis in certain cancer cell lines by disrupting critical cellular processes such as DNA replication and cell cycle progression. These findings highlight its potential as a chemotherapeutic agent or as an adjuvant therapy alongside existing treatments.

The synthesis of 3-(4-methyl -1,3-thiazol -5 -yl)-1 ,2 -ox az ol -5 -amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable for industrial applications.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical use. Studies have focused on its solubility, stability, and metabolic pathways to determine how it is processed within the body. Understanding these parameters is crucial for developing dosage regimens that maximize therapeutic effects while minimizing toxicity.

Future research directions include exploring derivative compounds based on 3-(4-methyl -1 ,3 -thia z ol -5 -yl ) -1 ,2 -ox az ol -5 -amine to enhance its bioavailability and target specificity. By modifying substituents or incorporating additional functional groups, scientists aim to develop more potent and selective drug candidates for various therapeutic indications.

The growing interest in heterocyclic compounds like 3-(4-methyl -1 ,3 -thia z ol -5 -yl ) -1 ,2 -ox az ol -5 -amine underscores their importance in modern drug discovery. These molecules offer a rich structural diversity that can be exploited to develop innovative treatments for unmet medical needs. As research continues to uncover new biological activities and synthetic strategies, compounds like this one are poised to play a significant role in next-generation pharmaceuticals.